Cas no 4565-31-5 (5-formylthiophene-2-carboxylic acid)

5-formylthiophene-2-carboxylic acid Properties

Names and Identifiers

• 5-Formyl-2-thiophenecarboxylic acid
• 5-Formylthenoic Acid
• 5-formylthiophene-2-carboxylic acid
• 2-Formyl-5-thiophenecarboxylic acid
• 5-formyl-thiophene-2-carboxylic acid
• 5-formyl-2-thiophene carboxylic acid
• 2-Thiophenecarboxylic acid, 5-formyl-
• VFEAMMGYJFFXKV-UHFFFAOYSA-N
• t5sj bvq evh[wln]
• 5-Formyl-2-thenoic acid
• 2-Carboxy-5-formylthiophene
• KSC238G7F
• 5-formylthiophencarboxylic acid
• 5-formylthiophenecarboxylic acid
• EBD7060
• 5-formylthiophene-2-carboxylate;5-Formylthiophene-2-carboxylic acid
• 5-formyl-2-thiophencarboxylic acid
• AI-942/25034147
• Thiophene-2-carboxylic acid, 5-formyl-
• SCHEMBL209887
• 4565-31-5
• AC-23025
• PS-5881
• 5-formylthiophene-2-carboxylicacid
• DTXSID90355995
• AMY3041
• EN300-150101
• A826868
• 2-formyl-5-thiophene carboxylic acid
• MFCD00191437
• Z1201619678
• 5-Formyl-2-thiophenecarboxylic acid, AldrichCPR
• 5-formyl-2-thiophene-carboxylic acid
• SY022710
• CHEMBL4280023
• CS-0017900
• BDBM50467734
• 2-formyl thiophen-5-carboxylic acid
• 5-carboxy-2-thiophenecarboxaldehyde
• BB 0259740
• F0336
• FT-0620436
• AKOS000320197
• 5-formyl-thiophen-2-carboxylic acid
• DB-368714
• DB-017452
• +Expand

• MDL： MFCD00191437
• InChIKey： VFEAMMGYJFFXKV-UHFFFAOYSA-N
• Inchi： 1S/C6H4O3S/c7-3-4-1-2-5(10-4)6(8)9/h1-3H,(H,8,9)
• SMILES： S1C(C([H])=O)=C([H])C([H])=C1C(=O)O[H]

Computed Properties

• Exact Mass: 155.98800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 348.111007
• Heavy Atom Count: 10
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 82.6

Experimental Properties

• LogP: 1.25880
• PSA: 82.61000
• Boiling Point: 371.4°C at 760 mmHg
• Melting Point: 169 °C
• Flash Point: 305.1°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.33

5-formylthiophene-2-carboxylic acid Security Information

• Symbol: GHS07
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38-36
• Signal Word：Warning

5-formylthiophene-2-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%